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Compound of Interest |

Compound Name: Pyrazole-72

CAS No.: 85833-79-0

Cat. No.: B1626392

\ J

Advanced Fluorophore & Charge Transport Material for Organic Electronics[1]

Executive Summary

Pyrazole-72 (CAS 85833-79-0) is a high-performance organic semiconductor belonging to the
class of naphthalimide-benzimidazole hybrid fluorophores. Chemically defined as 4-[5-(4-
methoxyphenyl)-1-(2-naphthyl)-4,5-dihydro-1H-pyrazol-3-yl]-7H-benzimidazo[2,1-
albenzo[de]isoquinolin-7-one, this compound integrates an electron-deficient benzimidazo-
isoquinoline core with an electron-rich pyrazoline substituent.

This Donor-Acceptor (D-A) architecture endows Pyrazole-72 with bipolar charge transport
capabilities and high thermal stability (MP > 280°C), making it a critical candidate for Organic
Light-Emitting Diodes (OLEDs) and photovoltaic applications. It functions primarily as a hole-
transporting emissive dopant or a fluorescent probe due to its strong Intramolecular Charge
Transfer (ICT) characteristics.

Physicochemical Characterization

The following data aggregates confirmed experimental values and structural descriptors.

Table 1: Chemical Identity & Physical Properties
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Property Specification
Common Name Pyrazole-72
CAS Registry Number 85833-79-0

IUPAC Name

4-[5-(4-Methoxyphenyl)-1-(2-naphthyl)-4,5-
dihydro-1H-pyrazol-3-yl]-7H-benzimidazo[2,1-

albenzo[delisoquinolin-7-one

Molecular Formula CssH26N402

Molecular Weight 570.64 g/mol

Appearance Yellow to Orange Solid

Melting Point 280.3 — 286.0 °C (High thermal stability)

Absorption Max (

)

519 nm (in CHz2Cl2)

Solubility

Soluble in CH2Clz2, CHCIs, THF; Insoluble in

water, alcohols

Purity Grade (Typ.)

Dye Content

95% (HPLC)

Structural Analysis

The molecule consists of three distinct functional domains:

o Acceptor Core: The 7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one moiety. This rigid,

planar system provides high electron affinity and thermal stability.

e Donor Unit: The 1-(2-naphthyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole ring. The

nitrogen atoms and the methoxy group act as electron donors.

» Conjugation Bridge: The direct linkage at the C3 position of the pyrazole to the C4 position of
the naphthalimide core facilitates strong electronic communication, enabling the ICT state

responsible for its fluorescence.
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Synthetic Methodology (Retrosynthetic Analysis)

Note: While specific industrial batch records are proprietary, the following synthesis route is
derived from standard heterocyclic chemistry protocols for naphthalimide-pyrazoline hybrids.
This pathway ensures regioselectivity and high yields.

Synthetic Logic

The construction of Pyrazole-72 relies on the Knorr Pyrazole Synthesis mechanism, involving
the cyclization of an

-unsaturated ketone (chalcone) with a hydrazine derivative.[2]

Proposed Protocol

Phase 1: Precursor Assembly (Chalcone Formation)

o Reactants: 4-Acetyl-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one + 4-
Methoxybenzaldehyde.

o Conditions: Claisen-Schmidt condensation (Ethanol/Piperidine catalyst, Reflux).
 Intermediate: A chalcone derivative attached to the fluorescent core.

Phase 2: Pyrazoline Cyclization

e Reactants: Chalcone Intermediate + 2-Naphthylhydrazine.

» Conditions: Glacial Acetic Acid, Reflux, 4-6 hours.

e Mechanism: Michael addition of the hydrazine followed by intramolecular dehydration.

Visualization of Synthesis Pathway
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Reaction Mechanism
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Figure 1: Retrosynthetic pathway for Pyrazole-72 via chalcone intermediate and hydrazine

cyclization.

Applications in Organic Electronics (OLEDs)[5][6]

Pyrazole-72 is engineered for optoelectronic devices where stability and color purity are
paramount. Its high melting point (>280°C) indicates excellent morphological stability,
preventing crystallization in thin films—a common failure mode in OLEDs.

Functional Roles

» Hole Transport Material (HTM): The pyrazoline moiety is electron-rich, facilitating the hopping
of holes (positive charges) from the anode towards the emission layer.

o Emissive Dopant: Due to the D-A structure, it exhibits high quantum efficiency. It is typically
used as a dopant in a host matrix (e.g., Alq3 or CBP) to tune emission color and improve

efficiency.
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o Fluorescent Probe: The compound's fluorescence is sensitive to solvent polarity
(solvatochromism), making it useful for probing micro-environments in materials science.

Device Architecture Integration

In a typical OLED stack, Pyrazole-72 serves in the Emissive Layer (EML) or Hole Transport
Layer (HTL).
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Figure 2: Integration of Pyrazole-72 within a standard OLED multi-layer architecture.

Handling, Safety, and Storage

As a research-grade organic semiconductor, Pyrazole-72 requires strict adherence to safety
protocols to maintain material integrity and operator safety.

Safety Protocol (Self-Validating)

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. The compound is a dye; avoid skin
contact to prevent staining and potential absorption.

 Inhalation: Handle only in a fume hood. Fine powders can be respiratory irritants.
e Storage:
o Temperature: Room temperature (15-25°C).

o Atmosphere: Keep under inert gas (Nitrogen or Argon) if storing for long periods to prevent
oxidation of the pyrazoline ring.

o Light: Store in amber vials to prevent photodegradation.
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Experimental Validation of Purity

Before device fabrication, verify purity using Thin Layer Chromatography (TLC):
» Stationary Phase: Silica Gel 60 F254.
» Mobile Phase: Dichloromethane:Methanol (95:5).

¢ Visualization: UV lamp at 254 nm and 365 nm. A single fluorescent spot indicates high purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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